Cas no 392288-53-8 (N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 392288-53-8
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 5798540
• Update Time: 2025-10-12

N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• Acetamide, N-[2,6-dihydro-2-(3-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

• Inchi： 1S/C14H15N3OS/c1-9-4-3-5-11(6-9)17-14(15-10(2)18)12-7-19-8-13(12)16-17/h3-6H,7-8H2,1-2H3,(H,15,18)
• InChI Key： MGEMGDRWIUEQOU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(C)=C2)N=C2CSCC2=1)(=O)C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 529.0±50.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

N-2-(3-Methylphenyl)-2H,4H,6H-Thieno[3,4-C]Pyrazol-3-Yl Acetamide: A Comprehensive Overview

The compound with CAS No 392288-53-8, known as N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The thienopyrazole core of this molecule is a fused bicyclic structure consisting of a pyrazole ring fused with a thiophene ring. This unique structural feature contributes to the compound's stability and bioavailability, making it an attractive candidate for drug development. The methylphenyl substituent attached to the nitrogen atom further enhances the molecule's lipophilicity and pharmacokinetic properties.

Recent studies have highlighted the potential of N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl acetamide as a modulator of various cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines.

In addition to its anti-inflammatory properties, this compound has shown promise in combating oxidative stress-related disorders. A study conducted by researchers at the University of California revealed that N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl acetamide significantly reduces reactive oxygen species (ROS) levels in human fibroblast cells treated with hydrogen peroxide. This finding underscores its potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that includes the preparation of the thienopyrazole ring followed by acetylation at the nitrogen atom. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, improving both yield and purity.

Moreover, computational studies using molecular docking techniques have provided insights into the binding interactions of this compound with key therapeutic targets such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These studies suggest that N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl acetamide binds effectively to these targets through a combination of hydrogen bonding and hydrophobic interactions.

In terms of pharmacokinetics, preliminary studies indicate that this compound has favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders such as Alzheimer's disease and multiple sclerosis.

Despite its promising properties, further research is needed to fully elucidate its mechanism of action and safety profile in vivo. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,N-2-(3-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl acetamide represents a cutting-edge advancement in medicinal chemistry with broad therapeutic potential across multiple disease areas.